2-[(4-butoxy-3-chloro-5-methoxybenzyl)amino]ethanol hydrochloride

• IUPAC Name: 2-[(4-butoxy-3-chloro-5-methoxyphenyl)methylamino]ethanol;hydrochloride
• InChI: InChI=1S/C14H22ClNO3.ClH/c1-3-4-7-19-14-12(15)8-11(9-13(14)18-2)10-16-5-6-17;/h8-9,16-17H,3-7,10H2,1-2H3;1H
• InChI Key: BVCJATBEATYVKK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1Cl)CNCCO)OC.Cl
• Molecular Formula: C14H23Cl2NO3
• Molecular Weight: 324.2 g/mol

Description

2-[(4-butoxy-3-chloro-5-methoxybenzyl)amino]ethanol hydrochloride, also known as BCH, is a chemical compound that has been widely used in scientific research as a tool to study the function of transporters and receptors in the central nervous system.

Mechanism of Action

2-[(4-butoxy-3-chloro-5-methoxybenzyl)amino]ethanol hydrochloride acts as a competitive inhibitor of the dopamine transporter by binding to the site where dopamine normally binds. This prevents the reuptake of dopamine, leading to an increase in dopamine concentration in the synaptic cleft. This increase in dopamine concentration can then be measured to study the function of dopamine transporters and receptors.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of dopamine in the brain, leading to an increase in locomotor activity in animals. It has also been found to increase the release of norepinephrine and serotonin in the brain, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-butoxy-3-chloro-5-methoxybenzyl)amino]ethanol hydrochloride in lab experiments is its potency as an inhibitor of the dopamine transporter. This allows for the precise control of dopamine concentration in the brain, making it a valuable tool for studying the role of dopamine in various neurological disorders. However, one limitation of using this compound is its potential for off-target effects, as it has been found to interact with other transporters and receptors in the brain.

Future Directions

There are several future directions for the use of 2-[(4-butoxy-3-chloro-5-methoxybenzyl)amino]ethanol hydrochloride in scientific research. One area of interest is the potential for using this compound as a therapeutic agent for neurological disorders such as Parkinson's disease and schizophrenia. Another area of interest is the development of new compounds that are more selective for the dopamine transporter, which would reduce the potential for off-target effects. Additionally, the use of this compound in combination with other compounds may provide new insights into the role of dopamine in the brain.

Scientific Research Applications

2-[(4-butoxy-3-chloro-5-methoxybenzyl)amino]ethanol hydrochloride has been widely used in scientific research as a tool to study the function of transporters and receptors in the central nervous system. It has been found to be a potent inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This makes this compound a valuable tool for studying the role of dopamine in various neurological disorders such as Parkinson's disease and schizophrenia.